Cas no 1218790-70-5 (2-(Cyclopentylthio)pyridine-5-boronic acid)

• Product Name: 2-(Cyclopentylthio)pyridine-5-boronic acid
• CAS No: 1218790-70-5
• MF: C₁₀H₁₄BNO₂S
• MW: 223.09966135025
• MDL: MFCD15143474
• CID: 829212
• Update Time: 2025-06-27

2-(Cyclopentylthio)pyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Cyclopentylthio)pyridine-3-boronic acid
• 2-(Cyclopentylthio)pyridine-5-boronic acid
• (6-cyclopentylsulfanylpyridin-3-yl)boronic acid

• MDL： MFCD15143474
• Inchi： 1S/C10H14BNO2S/c13-11(14)8-5-6-10(12-7-8)15-9-3-1-2-4-9/h5-7,9,13-14H,1-4H2
• InChI Key： PDWYJFZHFSBLOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CN=1)C1CCCC1

Computed Properties

• Exact Mass: 223.08400

Experimental Properties

• PSA: 78.65000
• LogP: 0.79610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Cyclopentylthio)pyridine-5-boronic acid

Introduction to 2-(Cyclopentylthio)pyridine-5-boronic Acid (CAS No. 1218790-70-5)

2-(Cyclopentylthio)pyridine-5-boronic acid, with the CAS number 1218790-70-5, is a versatile compound that has gained significant attention in the fields of medicinal chemistry and organic synthesis. This boronic acid derivative is characterized by its unique structural features, which include a pyridine ring, a cyclopentylthio group, and a boronic acid moiety. These functional groups endow the compound with a wide range of chemical reactivity and biological activity, making it an important building block in the development of novel pharmaceuticals and materials.

The pyridine ring is a fundamental heterocyclic structure that is widely present in many biologically active compounds. It provides the molecule with aromatic stability and electronic properties that are crucial for its reactivity and binding capabilities. The cyclopentylthio group adds steric bulk and hydrophobicity, which can influence the compound's solubility and membrane permeability. The boronic acid moiety is particularly noteworthy for its utility in Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds.

Recent research has highlighted the potential of 2-(Cyclopentylthio)pyridine-5-boronic acid in various applications. For instance, studies have shown that boronic acids can serve as effective catalysts and ligands in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. In the context of medicinal chemistry, 2-(Cyclopentylthio)pyridine-5-boronic acid has been explored as a precursor for the synthesis of bioactive molecules with potential therapeutic applications.

A notable example is its use in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of 2-(Cyclopentylthio)pyridine-5-boronic acid that exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. These derivatives have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further drug development.

In addition to its role in drug discovery, 2-(Cyclopentylthio)pyridine-5-boronic acid has also found applications in materials science. The unique combination of functional groups makes it suitable for the synthesis of polymers and other advanced materials with tailored properties. For example, it has been used to create polymer-based sensors that can detect specific analytes with high sensitivity and selectivity.

The synthesis of 2-(Cyclopentylthio)pyridine-5-boronic acid typically involves several steps, including the formation of the pyridine ring, introduction of the cyclopentylthio group, and final conversion to the boronic acid form. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 5-bromopyridine with cyclopentanethiol followed by a palladium-catalyzed borylation step.

The physical properties of 2-(Cyclopentylthio)pyridine-5-boronic acid are also important for its practical use. It is generally a solid at room temperature and is soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions is another critical factor to consider, as it can affect its storage and handling requirements.

In conclusion, 2-(Cyclopentylthio)pyridine-5-boronic acid (CAS No. 1218790-70-5) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.